Cas no 1416438-83-9 (1'-Tert-butyl 6-methyl 8-bromo-4-oxospiro[chroman-2,4'-piperidine]-1',6-dicarboxylate)

1'-Tert-butyl 6-methyl 8-bromo-4-oxospiro[chroman-2,4'-piperidine]-1',6-dicarboxylate is a spirocyclic compound featuring a chroman-4-one scaffold fused with a piperidine ring. The presence of a tert-butyl ester and a methyl ester group enhances its stability and reactivity, making it a versatile intermediate in organic synthesis. The 8-bromo substituent offers a handle for further functionalization via cross-coupling or nucleophilic substitution reactions. This compound is particularly valuable in medicinal chemistry for the development of pharmacologically active molecules, owing to its rigid spirocyclic framework and potential for derivatization. Its well-defined structure and synthetic utility make it suitable for applications in drug discovery and heterocyclic chemistry research.

1'-Tert-butyl 6-methyl 8-bromo-4-oxospiro[chroman-2,4'-piperidine]-1',6-dicarboxylate structure

1416438-83-9 structure

Product Name:1'-Tert-butyl 6-methyl 8-bromo-4-oxospiro[chroman-2,4'-piperidine]-1',6-dicarboxylate

CAS No:1416438-83-9

MF:C₂₀H₂₄BrNO₆

MW:454.311665534973

CID:4822869

Update Time:2025-11-03

1'-Tert-butyl 6-methyl 8-bromo-4-oxospiro[chroman-2,4'-piperidine]-1',6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- 1'-TERT-BUTYL 6-METHYL 8-BROMO-4-OXOSPIRO[CHROMAN-2,4'-PIPERIDINE]-1',6-DICARBOXYLATE
- 1'-Tert-butyl 6-methyl 8-bromo-4-oxospiro[chroman-2,4'-piperidine]-1',6-dicarboxylate
- Inchi： 1S/C20H24BrNO6/c1-19(2,3)28-18(25)22-7-5-20(6-8-22)11-15(23)13-9-12(17(24)26-4)10-14(21)16(13)27-20/h9-10H,5-8,11H2,1-4H3
- InChI Key： YXSGKEQQBPWTJZ-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(=O)OC)=CC2=C1OC1(CC2=O)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 4
Complexity: 637
XLogP3: 3.2
Topological Polar Surface Area: 82.1

1'-Tert-butyl 6-methyl 8-bromo-4-oxospiro[chroman-2,4'-piperidine]-1',6-dicarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM209032-1g	1'-tert-Butyl 6-methyl 8-bromo-4-oxospiro[chroman-2,4'-piperidine]-1',6-dicarboxylate	1416438-83-9	97%	1g	$790	2021-08-04
Chemenu	CM209032-1g	1'-tert-Butyl 6-methyl 8-bromo-4-oxospiro[chroman-2,4'-piperidine]-1',6-dicarboxylate	1416438-83-9	97%	1g	$***	2023-03-30
Alichem	A129008643-1g	1'-Tert-butyl 6-methyl 8-bromo-4-oxospiro[chroman-2,4'-piperidine]-1',6-dicarboxylate	1416438-83-9	95%	1g	921.05 USD	2021-06-01

1'-Tert-butyl 6-methyl 8-bromo-4-oxospiro[chroman-2,4'-piperidine]-1',6-dicarboxylate Related Literature

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Additional information on 1'-Tert-butyl 6-methyl 8-bromo-4-oxospiro[chroman-2,4'-piperidine]-1',6-dicarboxylate

Comprehensive Overview of 1'-Tert-butyl 6-methyl 8-bromo-4-oxospiro[chroman-2,4'-piperidine]-1',6-dicarboxylate (CAS No. 1416438-83-9)

The compound 1'-Tert-butyl 6-methyl 8-bromo-4-oxospiro[chroman-2,4'-piperidine]-1',6-dicarboxylate (CAS No. 1416438-83-9) is a highly specialized spirocyclic derivative with significant potential in pharmaceutical and chemical research. Its unique molecular structure, featuring a chroman core fused with a piperidine ring, makes it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its bioactive properties and potential applications in medicinal chemistry.

One of the key features of 1'-Tert-butyl 6-methyl 8-bromo-4-oxospiro[chroman-2,4'-piperidine]-1',6-dicarboxylate is its spirocyclic architecture, which enhances its stability and bioavailability. The presence of a bromo substituent at the 8-position and a tert-butyl group at the 1'-position further modifies its reactivity, making it a versatile building block for organic synthesis. This compound is particularly relevant in the development of small-molecule inhibitors and targeted therapies, aligning with current trends in precision medicine.

In recent years, the demand for spirocyclic compounds like 1'-Tert-butyl 6-methyl 8-bromo-4-oxospiro[chroman-2,4'-piperidine]-1',6-dicarboxylate has surged, driven by their role in addressing drug resistance and improving therapeutic efficacy. The compound's CAS No. 1416438-83-9 is frequently searched in academic databases, reflecting its growing importance in chemical research. Its applications extend to catalysis, material science, and bioconjugation, making it a multidisciplinary asset.

From a synthetic chemistry perspective, the dicarboxylate functionality in 1'-Tert-butyl 6-methyl 8-bromo-4-oxospiro[chroman-2,4'-piperidine]-1',6-dicarboxylate offers opportunities for further derivatization. This adaptability is crucial for designing next-generation pharmaceuticals, especially in the context of kinase inhibitors and GPCR modulators. The compound's structural complexity also makes it a subject of interest in computational chemistry and molecular modeling studies.

As the scientific community continues to explore spirocyclic frameworks, 1'-Tert-butyl 6-methyl 8-bromo-4-oxospiro[chroman-2,4'-piperidine]-1',6-dicarboxylate stands out for its innovative potential. Its CAS No. 1416438-83-9 is often associated with breakthroughs in drug delivery systems and biomarker development. With advancements in green chemistry, researchers are also investigating sustainable methods for its synthesis, addressing environmental concerns while maintaining high yield and purity.

In conclusion, 1'-Tert-butyl 6-methyl 8-bromo-4-oxospiro[chroman-2,4'-piperidine]-1',6-dicarboxylate (CAS No. 1416438-83-9) represents a cutting-edge compound with broad implications for pharmaceutical innovation and chemical engineering. Its multifunctional design and research versatility ensure its continued relevance in both academic and industrial settings. As drug discovery evolves, this compound is poised to play a pivotal role in shaping the future of therapeutic solutions.